N-Benzyl paroxetine-d6

• Molecular Formula: C26H26FNO3
• Molecular Weight: 425.5 g/mol
• InChI: InChI=1S/C26H26FNO3/c27-22-8-6-20(7-9-22)24-12-13-28(15-19-4-2-1-3-5-19)16-21(24)17-29-23-10-11-25-26(14-23)31-18-30-25/h1-11,14,21,24H,12-13,15-18H2/t21-,24-/m0/s1/i8D,9D,11D,14D,18D2
• InChIKey: AGTKMLMRHVWXHN-OINCIFRJSA-N

N-Benzyl paroxetine-d6 Internal Standard for LC-MS/MS

N-Benzyl paroxetine-d6 is a stable isotope-labeled analog of the N-benzyl paroxetine intermediate, a key compound in the synthesis and analysis of the selective serotonin reuptake inhibitor (SSRI) paroxetine . It is synthesized by substituting six specific hydrogen atoms with deuterium ([2H]), resulting in a molecular weight of 425.52 g/mol and a molecular formula of C26H20D6FNO3 . As a deuterium-labeled internal standard (IS), it is a critical tool for achieving accurate quantification in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods, specifically designed to compensate for matrix effects and analytical variability encountered during the analysis of paroxetine and its intermediates in complex biological matrices .

Product Type Deuterated ISTD for N-Benzyl paroxetine

Analytical Workflow LC-MS/MS quantification of impurity C and metabolites

Selection Context Matrix effect correction and co-elution tracking

Limitations of Generic Internal Standards for N-Benzyl Paroxetine

Substituting N-Benzyl paroxetine-d6 with an unlabeled analog, a different isotope-labeled variant, or a structurally unrelated compound introduces significant and quantifiable analytical risk. The use of an unlabeled N-Benzyl paroxetine as an internal standard will result in signal cross-contribution from the analyte's own isotope envelope, leading to systematic inaccuracies in quantification [1]. Conversely, using a structurally unrelated IS (e.g., fluoxetine or fentanyl-d5) fails to adequately compensate for variations in extraction efficiency, chromatographic behavior, and, most critically, ion suppression/enhancement caused by the complex biological matrix, which can severely compromise accuracy, precision, and assay robustness [2]. The specific chromatographic and fragmentation properties of N-Benzyl paroxetine-d6, as a co-eluting stable isotope-labeled analog, are essential to meet the ±20% accuracy standard expected for bioanalytical LC-MS/MS assays [3].

Unlabeled N-Benzyl paroxetine

Lacks mass shift for MS discrimination; does not provide matrix effect correction, limiting quantitation accuracy in complex samples.

Paroxetine-d₆

Different structure and fragmentation pattern may cause differential ion suppression and extraction recovery, making it an unreliable surrogate for the N-benzyl metabolite.

Alternative non-structurally matched ISTD

May not co-elute with the analyte under shifting chromatographic conditions, leading to inaccurate correction of retention time variability inherent to the paroxetine scaffold.

• [1] Liu, R.H., Canfield, D.V., Wang, S.-M. Quantitation and Mass Spectrometric Data of Drugs and Isotopically Labeled Analogs. CRC Press. 2010. View Source
• [2] Jhee, O.H., et al. Determination of paroxetine in plasma by liquid chromatography coupled to tandem mass spectrometry for pharmacokinetic and bioequivalence studies. Arzneimittelforschung. 2007; 57(7): 455-461. View Source
• [3] Liu, R.H., Canfield, D.V., Wang, S.-M. Quantitation and Mass Spectrometric Data of Drugs and Isotopically Labeled Analogs. CRC Press. 2010. View Source

N-Benzyl paroxetine-d6 Performance Evidence

Mass Shift and Isotopic Purity

Deuterium labels on N-Benzyl paroxetine-d6 are incorporated into the benzodioxol ring (as indicated by the SMILES string) and the N-benzyl group, both of which are non-exchangeable carbon sites. This is in contrast to other paroxetine-d4 or d6 analogs where labels may be positioned on the piperidine nitrogen or other heteroatoms . The positioning of deuterium on non-exchangeable sites is a critical design factor that prevents deuterium-hydrogen back-exchange with protic solvents or matrix components, thereby ensuring long-term isotopic purity and quantitative accuracy. No direct comparative stability data for N-Benzyl paroxetine-d6 vs. other analogs is publicly available.

Mass Shift and Isotopic Purity

Head-to-head

+6.03 Da mass shift

Enables reliable MS discrimination from unlabeled analyte

Isotopic purity not explicitly reported; verify lot-specific data

Evidence Dimension	Likelihood of deuterium-hydrogen back-exchange
Target Compound Data	Deuterium positioned on non-exchangeable carbon atoms (inferred from chemical structure)
Comparator Or Baseline	Deuterium positioned on exchangeable sites (e.g., N-deuterated analogs, O-deuterated analogs)
Quantified Difference	Qualitative inference; data not available for this specific compound
Conditions	Chemical structure analysis; class-level knowledge of isotope exchange

Why This Matters

Selecting an IS with a stable, non-exchangeable label is essential for ensuring reliable quantitation across different sample preparation and storage conditions, avoiding signal drift and loss of sensitivity.

LC-MS/MS Validation in Human Plasma

N-Benzyl paroxetine-d6 provides a distinct +6 Da mass shift compared to its unlabeled counterpart (N-Benzyl paroxetine, C26H20FNO3, nominal mass 419). This difference ensures that the signals for the analyte and the internal standard are well-resolved in the mass spectrometer, minimizing isotopic cross-talk. The observed difference of +6 Da far exceeds the recommended minimum mass difference of +3 Da for small molecules (MW < 1000) required for accurate quantitation without spectral overlap . The quantitative difference is based on the molecular weight of 425.52 g/mol for the d6-compound compared to the unlabeled analog.

LC-MS/MS Validation Context

Class-level

0.250–50.0 ng/mL range (paroxetine-d₆)

Supports ISTD selection for paroxetine-related analytes

Direct validation with N-Benzyl paroxetine-d₆ may be needed

Evidence Dimension	Mass Difference between Analyte and IS
Target Compound Data	MW: 425.52 g/mol (nominal mass shift: +6 Da)
Comparator Or Baseline	Unlabeled N-Benzyl Paroxetine (nominal mass: 419 Da) and minimum recommended mass shift of +3 Da for small molecules.
Quantified Difference	+6 Da observed mass difference vs. +3 Da minimum recommended threshold
Conditions	LC-MS/MS analysis

Why This Matters

A +6 Da mass shift provides a superior safety margin over the +3 Da minimum, ensuring negligible isotopic interference from the unlabeled analyte and leading to more robust and accurate method performance.

Stable Isotope Dilution Precision

As a deuterium-labeled analog, N-Benzyl paroxetine-d6 is expected to closely co-elute with the unlabeled analyte, a property that is critical for effectively compensating for matrix-induced ionization suppression or enhancement. While no direct comparative data exists for this specific compound, a class-level observation indicates that multiple deuterium labels can sometimes cause a slight chromatographic shift, whereas 13C or 15N labeling does not [1]. In the case of N-Benzyl paroxetine-d6, the deuterium labeling occurs on the benzodioxol ring and the N-benzyl group, which may minimize retention time shifts compared to analogs deuterated on the more polar piperidine ring. Direct comparative LC data is not available.

Stable Isotope Dilution Precision

Cross-study comparable

Intra-day precision 1.37–3.16% CV

Demonstrates high precision with deuterated analog ISTD

GC-NICI-MS method; analogous SIL-IS performance

Evidence Dimension	Chromatographic Retention Time Shift
Target Compound Data	Inferred close co-elution based on deuterium positioning on non-polar moiety
Comparator Or Baseline	13C-labeled analogs (no shift) vs. other D-labeled analogs (potential minor shift)
Quantified Difference	No quantitative data available for this compound
Conditions	LC-MS/MS; reversed-phase chromatography

Why This Matters

Closer co-elution translates to more effective compensation for matrix effects, directly improving assay accuracy and precision, which are critical for meeting stringent regulatory bioanalytical method validation guidelines.

• [1] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. 2020. View Source

Thermal Stability and Boiling Point

While not a direct comparator study, the application of isotopically labeled paroxetine standards is essential for the definitive elucidation of the compound's tandem mass spectrum [1]. By tracking the specific mass shifts of the +6 Da label on product ions, N-Benzyl paroxetine-d6 enables the unambiguous assignment of fragmentation pathways and the identification of diagnostic ions. This capacity is a direct advantage over using an unlabeled IS, which cannot provide this structural insight. No quantitative comparison is available.

Thermal Stability

Class-level

Boiling point >527°C (unlabeled analog)

Low volatility reduces loss during sample concentration

Deuterated form expected to show similar thermal behavior

Evidence Dimension	Capability for tandem mass spectral structure elucidation
Target Compound Data	Enables tracking of +6 Da mass shift in product ions
Comparator Or Baseline	Unlabeled internal standard
Quantified Difference	Qualitative advantage only
Conditions	LC-MS/MS; fragmentation analysis

Why This Matters

For method development and metabolite identification studies, the ability to definitively map fragmentation pathways is invaluable for creating robust and specific analytical methods.

• [1] Vay, M., et al. Isotopically labelled paroxetine standard allows for definite structure elucidation of the paroxetine tandem mass spectrum. Rapid Commun Mass Spectrom. 2018. View Source

Procurement Scenarios for N-Benzyl paroxetine-d6

ANDA Impurity Profiling for EP Impurity C

N-Benzyl paroxetine-d6 is an ideal internal standard for developing high-sensitivity LC-MS/MS assays to quantify paroxetine in human plasma for pharmacokinetic (PK) and bioequivalence studies [1]. The stable, non-exchangeable label ensures robust quantitation over long analytical runs and sample storage periods, while the significant +6 Da mass shift minimizes interference, enabling the achievement of low limits of quantification (LLOQ), such as 0.05 ng/mL, which are required for these studies [2].

Metabolite Quantitation in Pharmacokinetic Studies

In clinical laboratories performing TDM, N-Benzyl paroxetine-d6 serves as a reliable internal standard for quantifying paroxetine in patient serum or plasma [3]. Its use is critical for compensating for the significant patient-to-patient variability in matrix composition (e.g., lipid content, protein binding), thereby ensuring the high accuracy and precision needed for guiding clinical dose adjustments.

API and Drug Product Quality Control

Researchers investigating the CYP2D6-mediated metabolism of paroxetine or its role as a perpetrator of drug-drug interactions can use N-Benzyl paroxetine-d6 as a precise internal standard to monitor paroxetine concentrations in various in vitro systems (e.g., human liver microsomes, hepatocytes) [4]. The +6 Da mass shift facilitates the distinction of the parent drug from its metabolites in complex MS/MS spectra, enabling more accurate kinetic analysis and identification of metabolic pathways.

Therapeutic Drug Monitoring of SSRIs

N-Benzyl paroxetine-d6 can be employed as an internal standard in quantitative LC-MS methods for the analysis of paroxetine-related impurities, including N-nitroso impurities, in active pharmaceutical ingredients (API) and finished drug products . The structural similarity and co-elution properties of the labeled IS improve the accuracy and reliability of impurity quantification at trace levels, which is crucial for ensuring drug safety and meeting stringent regulatory requirements.

Application

Selection Property

Validation Focus

Impurity C quantification in drug substance research

Structurally matched deuterated ISTD

LC-MS/MS method accuracy for EP Impurity C

Metabolite quantitation in human plasma research

Co-eluting ISTD for retention time shift correction

Matrix effect compensation and method precision

Paroxetine API purity assessment

High thermal stability for sample handling

ISTD stability during concentration and handling

Multi-analyte SSRI method development

Analyte-specific ISTD prevents cross-interference

Selectivity and precision in complex research matrices

• [1] Jhee, O.H., et al. Determination of paroxetine in plasma by liquid chromatography coupled to tandem mass spectrometry for pharmacokinetic and bioequivalence studies. Arzneimittelforschung. 2007; 57(7): 455-461. View Source
• [2] Jhee, O.H., et al. Determination of paroxetine in plasma by liquid chromatography coupled to tandem mass spectrometry for pharmacokinetic and bioequivalence studies. Arzneimittelforschung. 2007; 57(7): 455-461. View Source
• [3] Ansari, M., et al. High-performance liquid chromatography–tandem mass spectrometry for simultaneous determination of 23 antidepressants and active metabolites in human serum and its application in therapeutic drug monitoring. Front. Psychiatry. 2025; 16:1564943. View Source
• [4] Vay, M., et al. Simultaneous quantification of the CYP2D6 substrate yohimbine, its metabolite 11-OH-yohimbine, and the CYP2D6 inhibitor paroxetine in human plasma. Anal. Methods. 2019; 11, 5777-5784. View Source